Cas no 75503-03-6 (A'-Neo-25,28,30-trinorgammacerane,(21b)- (9CI))

• Product Name: A'-Neo-25,28,30-trinorgammacerane,(21b)- (9CI)
• CAS No: 75503-03-6
• Molecular Formula: C₂₇H₄₆
• Molecular Weight: 370.65414
• CID: 558954
• PubChem ID: 90475892

A'-Neo-25,28,30-trinorgammacerane,(21b)- (9CI) Properties

Names and Identifiers

• A'-Neo-25,28,30-trinorgammacerane,(21b)- (9CI)
• 1H-Cyclopenta[a]chrysene,A'-neo-25,28,30-trinorgammacerane deriv.
• 17BETA(H),21ALPHA(H)-25,28,30-TRISNORHOPANE
• 17ß(H),21Α(H)-25,28,30-TRISNORHOPANE
• 17ß(H),21α(H)-25,28,30-Trisnorhopaneneat
• (3R,3aS,5aR,5bR,7aR,11aS,11bR,13aR,13bS)-3-ethyl-5a,5b,8,8-tetramethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11a,11b,12,13,13a,13b-octadecahydrocyclopenta[a]chrysene
• 75503-03-6

• InChIKey： RXWTZKSVUZWHDP-UHFFFAOYSA-N
• Inchi： InChI=1S/C27H46/c1-6-18-9-10-20-19(18)13-16-26(4)23(20)11-12-24-21-8-7-15-25(2,3)22(21)14-17-27(24,26)5/h18-24H,6-17H2,1-5H3
• SMILES： CCC1CCC2C1CCC1(C)C2CCC2C3CCCC(C)(C)C3CCC12C

Computed Properties

• Exact Mass: 370.359951467g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 370.359951467g/mol
• Heavy Atom Count: 27
• Complexity: 575
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 8.10770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives